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Executive Summary

This technical guide provides a definitive reference for the spectroscopic characterization of
Suberic Acid (Octanedioic Acid), a critical C8 dicarboxylic acid used in the synthesis of
polyamides, polyesters, and as a linker in drug delivery systems (e.g., HDAC inhibitors).[1]

This document details the specific spectral signatures obtained via Nuclear Magnetic
Resonance (

H and

C NMR), Infrared Spectroscopy (FT-IR), and Mass Spectrometry (MS). It is designed for
researchers requiring rigorous structural validation and purity assessment protocols.

Chemical Identity & Properties
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Property Data

IUPAC Name Octanedioic acid
Common Name Suberic acid
CAS Registry 505-48-6

Molecular Formula

Molecular Weight 174.19 g/mol

Symmetry (Centrosymmetric in crystal lattice)

Nuclear Magnetic Resonance (NMR)
Spectroscopy|2]

NMR is the primary method for verifying the carbon backbone integrity and symmetry of suberic
acid. Due to the molecule's symmetry, the spectra are simplified, showing only half the
expected number of unique signals relative to the carbon count.[1]

Experimental Protocol: Sample Preparation

e Solvent Selection: Dimethyl sulfoxide-d6 (DMSO-

) is the preferred solvent for the free acid due to the solubility of the carboxyl groups and the
ability to observe the acidic protons (often invisible in

due to exchange).

o Concentration: Dissolve 10-15 mg of suberic acid in 0.6 mL of DMSO-

o Reference: Calibrate chemical shifts (

) relative to the residual solvent peak (DMSO-
quintet at 2.50 ppm for

H, septet at 39.5 ppm for
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C).

H NMR Data (400 MHz, DMSO- )

The proton spectrum exhibits three distinct aliphatic environments and one acidic environment.

Shift ( Coupling (
Integration Multiplicity Assignment
» Ppm) , Hz)

Structural
Context

Carboxylic
acid protons.
Broadening
11.96 2H Singlet (br) - -COOH indicates
hydrogen
bonding/exch

ange.

Methylene
) adjacent to
2.19 4H Triplet 7.3 -CH
carbonyl

(deshielded).

Methylene
1.49 4H Quintet/Multi ~7.0 -CH beta to

carbonyl.

Central

methylene
chain (bulk
shielding).

1.27 4H Multiplet - -CH

Analysis: The integration ratio of 1:2:2:2 (normalized to half the molecule) confirms the C8
chain length. The triplet at 2.19 ppm is diagnostic for the

-methylene group in a saturated fatty acid.

C NMR Data (100 MHz, D O vs DMSO- )
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The carbon spectrum is critical for confirming the oxidation state of the terminal carbons. Note
that shifts vary significantly between the free acid (in DMSO) and the salt form (in D

O/buffer).

Table:

C Chemical Shifts (Suberate Anion in D

O, pH 7.4)
Shift (
Assignment Carbon Type
» Ppm)
Carboxylate Carbonyl (-COO
187.02 C1,cCs8
)
40.34 C2,C7 -CH
31.24 C3,C6 -CH
28.53 C4,C5 -CH

Note: In the free acid form (DMSO-

), the Carbonyl carbon typically appears upfield near 174.5 ppm, and the
-carbon near 34.0 ppm.[1]

Infrared Spectroscopy (FT-IR)

IR spectroscopy is used primarily to confirm the presence of the carboxylic acid functionality
and the absence of aldehyde/alcohol impurities.

Experimental Protocol
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o Method: Attenuated Total Reflectance (ATR) on neat solid is recommended for speed and

consistency. Alternatively, a KBr pellet (1% w/w) can be used.[1]
e Resolution: 4 cm

, 16 scans.

- istic Al : IS[11[3]

Wavenumber (cm

Intensity Vibration Mode Functional Group
)
Carboxylic Acid (H-
2500 — 3300 Broad, Strong O-H Stretch )
bonded dimer)
Alkane backbone (sp
2850 — 2950 Medium, Sharp C-H Stretch
C-H)
1680 —-1710 Strong, Sharp C=0I1][2][3] Stretch Carbonyl (Dimer form)
1400 — 1450 Medium C-O-H Bend In-plane bending
1200 — 1300 Strong C-O Stretch C-0O single bond
) Out-of-plane (dimer
900 — 950 Broad, Medium O-H Bend

characteristic)

Diagnostic Feature: The "fermi resonance" often observed in carboxylic acids creates a broad,

ragged absorption pattern in the 2500-3300 cm

region, often overlapping with C-H stretches.[1]

Mass Spectrometry (MS)[6][7]1[8][9][10]

Mass spectrometry provides molecular weight confirmation. For dicarboxylic acids,

Electrospray lonization (ESI) in negative mode is the most sensitive method.[1]

Experimental Protocol

 lonization: ESI (Negative Mode) or EI (70 eV) after derivatization (e.g., TMS ester).
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» Solvent: Methanol/Water (50:50) with 0.1% Formic Acid (for Positive mode) or Ammonium

Acetate (for Negative mode).

Eragmentation Data[1]

lonization Mode m/z Identity Mechanism
_ Deprotonation (Parent
ESI () 173.1 [M-H] P (
lon)
ESI (+) 175.1 [M+H] Protonation
[M+H -H
Dehydration (Acylium
ESI (+) 157.1 , _
0] ion formation)
[M - 2H
Loss of two water
El (70 eV) 138
0] molecules
[C
El (70 eV) 55 H Hydrocarbon fragment

Fragmentation Pathway Diagram[1]

Suberic Acid
(MW 174)

+H+ (ESI

[M+H]+
(miz 175)

- H20 [M+H - H20]+
(m/z 157)

W

Click to download full resolution via product page

Caption: ESI(+) Fragmentation pathway showing sequential dehydration of the dicarboxylic

acid.

Integrated Characterization Workflow
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To certify a sample of suberic acid for pharmaceutical use (e.g., as a linker synthesis starting
material), the following decision tree ensures purity.

Crude Suberic Acid Sample

Structural Verification

1H NMR (DMSO-d6)
Check: 11.96 ppm (-COOH)
Check: 1:2:2:2 Integration

13C NMR
Check: ~175 ppm (C=0)
Check: Symmetry (4 signals)

Purity & Identity

MS (ESI-)
Target: m/z 173 [M-H]-

¢

Melting Point
Target: 140-144 °C

) S S

Pass/Fail Decision

Click to download full resolution via product page
Caption: Analytical workflow for the validation of suberic acid purity and identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of
Suberic Acid (Octanedioic Acid)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247224/docs#technical-guide-spectroscopic-
characterization-of-suberic-acid-octanedioic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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